Cas no 1806740-34-0 (Methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806740-34-0
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833771
• Update Time: 2025-06-08

Methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)4-2-6(18-9(10,11)12)7(15)14-5(4)3-13/h2H,3,13H2,1H3,(H,14,15)
• InChI Key： SVQWQFVSOUYFIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(NC(CN)=C(C(=O)OC)C=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: 0
• Topological Polar Surface Area: 90.6

Additional information on Methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-(Aminomethyl)-6-Hydroxy-5-(Trifluoromethoxy)Pyridine-3-Carboxylate: A Comprehensive Overview

Methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806740-34-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate is composed of a pyridine ring substituted with an aminomethyl group at the 2-position, a hydroxyl group at the 6-position, and a trifluoromethoxy group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The aminomethyl group enhances the compound's reactivity and binding affinity to specific receptors, while the hydroxyl group contributes to its solubility and stability. The trifluoromethoxy group, known for its electron-withdrawing effect, significantly influences the compound's electronic properties and biological activity.

The synthesis of methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate has been extensively studied in recent years. One of the most common synthetic routes involves the condensation of 6-hydroxy-5-trifluoromethoxypyridine-3-carbaldehyde with methylamine followed by esterification with methanol. This method yields high purity and yield, making it suitable for large-scale production. Alternative synthetic strategies have also been explored to improve efficiency and reduce costs, including microwave-assisted synthesis and catalytic methods.

In terms of biological activity, methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate has shown promising results in various preclinical studies. Research has demonstrated its potential as a potent inhibitor of specific enzymes involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and target key pathological pathways makes it a valuable candidate for further investigation.

Additionally, recent studies have highlighted the anticancer properties of methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate. In vitro experiments have shown that it exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. These findings suggest that this compound could be developed into a novel anticancer agent with minimal side effects.

The pharmacokinetic profile of methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate has also been evaluated in animal models. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for sustained therapeutic effects. Furthermore, its low toxicity profile makes it suitable for long-term use in clinical settings.

Clinical trials are currently underway to assess the safety and efficacy of methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and exhibits promising therapeutic effects. Phase II trials are expected to provide more detailed insights into its potential as a treatment for specific diseases.

In conclusion, methyl 2-(aminomethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806740-34-0) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover its full potential, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.